
Crystal Structure of Cerium(III) Acetate Hydrate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium(3+);acetate;hydrate

Cat. No.: B15361474 Get Quote

This document provides a detailed overview of the crystal structure of cerium(III) acetate

hydrate, intended for researchers, scientists, and professionals in drug development. It covers

the crystallographic data, experimental protocols for structure determination, and a visual

representation of the experimental workflow.

Introduction
Cerium(III) acetate hydrate (Ce(CH₃COO)₃·xH₂O) is an inorganic compound that has garnered

interest due to the luminescent properties of the cerium ion and its potential applications in

materials science and as a precursor for the synthesis of cerium-containing nanomaterials.

Understanding its crystal structure is fundamental to elucidating its properties and predicting its

behavior in various applications. The crystal structure of cerium(III) acetate is known to exist in

different hydration states, with the sesquihydrate (x = 1.5) and monohydrate (x = 1.0) forms

being well-characterized.

Crystallographic Data
The crystal structures of cerium(III) acetate sesquihydrate and monohydrate have been

determined by single-crystal X-ray diffraction. The key crystallographic parameters are

summarized in the tables below for easy comparison.

Table 1: Crystallographic Data for Cerium(III) Acetate Sesquihydrate (Ce(CH₃COO)₃ · 1.5H₂O)
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Parameter Value

Chemical Formula C₁₂H₂₄Ce₂O₁₅

Formula Weight 732.59 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a 14.370(3) Å

b 10.021(2) Å

c 17.585(4) Å

α 90°

β 109.11(3)°

γ 90°

Volume 2394.9(9) Å³

Z 4

Density (calculated) 2.030 g/cm³

Table 2: Crystallographic Data for Cerium(III) Acetate Monohydrate (Ce(CH₃COO)₃ · H₂O)
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Parameter Value

Chemical Formula C₆H₁₁CeO₇

Formula Weight 347.28 g/mol

Crystal System Monoclinic

Space Group P2₁/n

a 7.935(2) Å

b 9.728(3) Å

c 14.881(5) Å

α 90°

β 98.78(2)°

γ 90°

Volume 1132.8(6) Å³

Z 4

Density (calculated) 2.036 g/cm³

Experimental Protocols
The determination of the crystal structure of cerium(III) acetate hydrates involves two primary

stages: synthesis of single crystals and single-crystal X-ray diffraction analysis.

A common method for the preparation of cerium(III) acetate hydrate single crystals is through

the slow evaporation of an aqueous solution.

Materials: Cerium(III) carbonate (Ce₂(CO₃)₃), glacial acetic acid (CH₃COOH), deionized

water.

Procedure:

An excess of cerium(III) carbonate is slowly added to a solution of glacial acetic acid in

deionized water with constant stirring.
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The mixture is gently heated to facilitate the reaction and dissolution of the cerium salt.

The resulting solution is filtered to remove any unreacted cerium carbonate.

The clear filtrate is allowed to stand at room temperature for slow evaporation.

Single crystals suitable for X-ray diffraction typically form over a period of several days to

weeks.

The crystal structure is determined using a single-crystal X-ray diffractometer.

Instrumentation: A four-circle single-crystal X-ray diffractometer equipped with a CCD or

CMOS detector. Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) is commonly

used.

Procedure:

A suitable single crystal is selected and mounted on a goniometer head.

The crystal is placed in a stream of cold nitrogen gas to maintain a constant temperature

(e.g., 100 K or 293 K) during data collection, which minimizes thermal vibrations and

potential crystal degradation.

The unit cell parameters are determined from a preliminary set of diffraction frames.

A full sphere of diffraction data is collected by rotating the crystal through a series of

omega (ω) and phi (φ) scans.

The collected diffraction intensities are corrected for Lorentz and polarization effects. An

absorption correction is also applied.

The crystal structure is solved using direct methods or Patterson methods and refined by

full-matrix least-squares on F².

All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in

calculated positions and refined using a riding model.
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Visualizations
The following diagram illustrates the experimental workflow for the determination of the crystal

structure of cerium(III) acetate hydrate.
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Synthesis of Cerium(III) Acetate Solution

Slow Evaporation

Single Crystal Formation

Crystal Selection and Mounting
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Final Crystal Structure Model
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Crystal Structure Determination Workflow
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To cite this document: BenchChem. [Crystal Structure of Cerium(III) Acetate Hydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15361474#crystal-structure-of-cerium-iii-acetate-
hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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